Cas no 1506609-82-0 (4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1506609-82-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD28165977
• CID: 4607555
• PubChem ID: 76145191
• Update Time: 2025-06-08

4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

• MDL： MFCD28165977
• Inchi： 1S/C8H9NO4/c1-9-4-5(8(11)12)6(13-2)3-7(9)10/h3-4H,1-2H3,(H,11,12)
• InChI Key： MQYMFMHHYQPGJL-UHFFFAOYSA-N
• SMILES： C1N(C)C(=O)C=C(OC)C=1C(O)=O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 353.4±42.0 °C at 760 mmHg
• Flash Point: 167.5±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid

Introduction to 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1506609-82-0)

4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid (CAS No. 1506609-82-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a methoxy group, a methyl group, and a carboxylic acid moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structure of 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid is particularly noteworthy. The pyridine ring provides a rigid and planar framework, which can facilitate interactions with biological targets such as enzymes and receptors. The methoxy group at the 4-position enhances the compound's lipophilicity, potentially improving its cell membrane permeability and bioavailability. The methyl group at the 1-position adds steric bulk, which can influence the compound's conformational flexibility and binding affinity. The carboxylic acid moiety at the 3-position introduces a polar functional group that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's biological activity.

In recent years, research on 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has focused on its potential therapeutic applications. Studies have shown that this compound exhibits promising antioxidant properties, which can help protect cells from oxidative stress and damage. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. By scavenging free radicals and modulating redox signaling pathways, 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid may offer therapeutic benefits in these conditions.

Beyond its antioxidant properties, 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). By modulating these inflammatory mediators, 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid may help reduce inflammation and alleviate symptoms associated with inflammatory diseases.

In addition to its direct biological activities, 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been explored as a lead compound for drug development. Its unique structure provides a scaffold for further chemical modifications to optimize its pharmacological properties. For example, researchers have synthesized analogs with enhanced potency or selectivity by introducing additional functional groups or altering the substituents on the pyridine ring. These efforts aim to develop more effective drugs with improved therapeutic profiles.

The synthesis of 4-methoxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid involves several well-established organic reactions. One common approach is to start with a substituted pyridine derivative and undergo sequential transformations to introduce the desired functional groups. For instance, methylation of the pyridine ring can be achieved using methyl iodide in the presence of a base such as potassium carbonate. Subsequent oxidation steps can generate the carboxylic acid moiety. These synthetic routes are highly versatile and can be adapted to produce various analogs with different substituents.

The pharmacokinetic properties of 4-methoxy-1-methyl-6-oxyo-pyrindinylcarboxylate have also been studied to understand its behavior in biological systems. In vitro assays have shown that this compound exhibits good solubility in both aqueous and organic solvents, which is crucial for its absorption and distribution in the body. Additionally, preliminary studies have indicated that it has favorable metabolic stability and low toxicity profiles in cell-based models. These characteristics make it an attractive candidate for further preclinical evaluation.

In conclusion, 4-methoxy--methyl--oxo--dihydro-pyrindinylcarboxylate (CAS No. 1506609--0) represents an important molecule in the field of medicinal chemistry due to its unique structure and diverse biological activities. Its potential as an antioxidant and anti-inflammatory agent highlights its therapeutic value in various disease conditions. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for drug development purposes.